Cas no 2548998-17-8 (1-(4-Phenylpiperazin-1-yl)-2-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one)

• Product Name: 1-(4-Phenylpiperazin-1-yl)-2-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
• CAS No: 2548998-17-8
• MF: C₂₄H₃₃N₇O
• MW: 435.5651242733
• CID: 5312668
• PubChem ID: 154830256
• Update Time: 2025-06-07

1-(4-Phenylpiperazin-1-yl)-2-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2548998-17-8
• AKOS040709945
• 1-(4-phenylpiperazin-1-yl)-2-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
• F6619-6292
• 1-(4-Phenylpiperazin-1-yl)-2-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one

• Inchi： 1S/C24H33N7O/c32-24(31-16-14-28(15-17-31)21-6-2-1-3-7-21)19-27-10-12-30(13-11-27)23-18-22(25-20-26-23)29-8-4-5-9-29/h1-3,6-7,18,20H,4-5,8-17,19H2
• InChI Key： MIKQJXUUVBIQSD-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(C2C=C(N=CN=2)N2CCCC2)CC1)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 435.27465870g/mol
• Monoisotopic Mass: 435.27465870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59Ų

Additional information on 1-(4-Phenylpiperazin-1-yl)-2-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one

Recent Advances in the Study of 1-(4-Phenylpiperazin-1-yl)-2-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one (CAS: 2548998-17-8)

The compound 1-(4-Phenylpiperazin-1-yl)-2-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one (CAS: 2548998-17-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique piperazine and pyrimidine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1-(4-Phenylpiperazin-1-yl)-2-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one, with particular emphasis on improving its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity for various biological targets, including G protein-coupled receptors (GPCRs) and kinases. These in silico studies have been complemented by experimental validation, demonstrating the compound's potential as a modulator of key signaling pathways involved in cancer and neurological disorders.

In vitro and in vivo studies have further explored the compound's efficacy and safety profile. Preliminary results indicate that 1-(4-Phenylpiperazin-1-yl)-2-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one exhibits promising activity against certain cancer cell lines, with mechanisms involving apoptosis induction and cell cycle arrest. Additionally, its interaction with neurotransmitter systems suggests potential applications in the treatment of psychiatric and neurodegenerative diseases. However, further pharmacokinetic and toxicological assessments are required to fully evaluate its therapeutic potential.

The structural complexity of this compound has also prompted investigations into its metabolic stability and potential drug-drug interactions. Recent pharmacokinetic studies have identified key metabolites and highlighted the need for structural modifications to enhance its metabolic stability. These findings are critical for the development of derivatives with improved pharmacological profiles.

In conclusion, 1-(4-Phenylpiperazin-1-yl)-2-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one represents a promising candidate for further drug development. Its multifaceted pharmacological properties and potential applications in oncology and neurology underscore the importance of continued research. Future studies should focus on optimizing its chemical structure, elucidating its precise mechanisms of action, and conducting rigorous preclinical and clinical evaluations to translate these findings into therapeutic advancements.